4-methoxy-N-[3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-methoxy-N-[3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzenesulfonamide, also known as MPTP, is a sulfonamide compound that has been studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, making it a promising tool for researchers in the field.
Scientific Research Applications
1. Use in Idiopathic Pulmonary Fibrosis and Cough Treatment
This compound is closely related to broad-spectrum phosphatidylinositol 3-kinase inhibitors used for treating idiopathic pulmonary fibrosis and cough. The in vitro data support its utility in these treatments, and it has been involved in a dose-finding Phase I study for idiopathic pulmonary fibrosis (Norman, 2014).
2. Anti-HIV and Anticancer Activity
A series of derivatives of this compound exhibited moderate to high anti-HIV activity and moderate anticancer activity. These findings highlight its potential in the treatment of HIV and certain types of cancer (Brzozowski, 1998).
3. Anti-Asthmatic Activities
Derivatives of the compound have shown promise in treating asthma. They inhibit platelet activating factor-induced bronchoconstriction in guinea pigs, suggesting potential in treating asthma and other respiratory diseases (Kuwahara et al., 1997).
4. Binding Selectivity for GABA-A Receptor Subtypes
Studies have shown that related compounds have binding selectivity for certain GABA-A receptor subtypes, which is significant for treating conditions related to these receptors, such as anxiety and insomnia (Carling et al., 2004).
5. Antimicrobial Activities
Novel derivatives of this compound have been synthesized and shown to possess good or moderate antimicrobial activities against various microorganisms, indicating its potential use in treating bacterial infections (Bektaş et al., 2007).
6. Conversion to Condensed Pyrazolones and Triazolones
Research on the compound's derivatives includes studies on their conversion to condensed pyrazolones and triazolones, which have various pharmaceutical applications (Tserng & Bauer, 1974).
7. Cytotoxicity, Tumor-Specificity, and Carbonic Anhydrase Inhibition
This compound has been investigated for its cytotoxicity, tumor-specificity, and potential as an inhibitor of carbonic anhydrase. Some derivatives showed interesting cytotoxic activities crucial for anti-tumor activity studies (Gul et al., 2016).
properties
IUPAC Name |
4-methoxy-N-[3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N5O3S/c1-26-15-5-7-16(8-6-15)27(24,25)22-14-4-2-3-13(11-14)17-9-10-18-20-19-12-23(18)21-17/h2-12,22H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAXQIYOMOMIFAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C3=NN4C=NN=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.